7-Chloroquinoline 1-oxide

• Molecular Formula: C9H6ClNO
• Molecular Weight: 179.60 g/mol
• IUPAC Name: 7-chloro-1-oxidoquinolin-1-ium
• InChI: InChI=1S/C9H6ClNO/c10-8-4-3-7-2-1-5-11(12)9(7)6-8/h1-6H
• InChI Key: TUGSLSNIIWCMMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)Cl)[N+](=C1)[O-]

Description

7-Chloroquinoline 1-oxide is a derivative of quinoline, a nitrogen-based heterocyclic aromatic compound. Quinoline and its derivatives are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties

Synthetic Routes and Reaction Conditions:

Microwave Irradiation: One of the efficient methods for synthesizing quinoline derivatives, including this compound, involves microwave irradiation.

Ultrasound Irradiation: Another method involves the use of ultrasound irradiation, which has been shown to be effective in synthesizing 7-chloroquinoline derivatives.

Classical Approaches: Traditional methods such as the Skraup, Doebner von Miller, and Combes procedures are also employed for the synthesis of quinoline derivatives.

Industrial Production Methods: Industrial production often utilizes microwave and ultrasound irradiation techniques due to their efficiency and eco-friendliness. These methods can be scaled up for large-scale production, ensuring high yields and purity of the compound .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, which are crucial for its biological activity.

Reduction: Reduction reactions can convert the oxide group to other functional groups, altering its reactivity and applications.

Substitution: The chlorine atom at the 7th position can be substituted with other groups, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide and other peroxides are commonly used for oxidation reactions.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution Reagents: Nucleophiles such as amines and thiols are used for substitution reactions.

Major Products:

Oxidation Products: Various quinoline N-oxides.

Reduction Products: Reduced quinoline derivatives.

Substitution Products: A wide range of substituted quinoline derivatives.

Scientific Research Applications

7-Chloroquinoline 1-oxide has a broad spectrum of applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its antimicrobial and antimalarial properties.

Medicine: Explored for its potential anticancer activity.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 7-Chloroquinoline 1-oxide involves its interaction with various molecular targets:

Inhibition of Hemozoin Polymerization: This mechanism is crucial for its antimalarial activity.

Generation of Reactive Oxygen Species: This contributes to its antimicrobial and anticancer properties.

Interaction with DNA: The compound can intercalate into DNA, disrupting its function and leading to cell death.

Comparison with Similar Compounds

Chloroquine: A well-known antimalarial drug with a similar quinoline structure.

Quinoline N-oxide: Another derivative with similar chemical properties.

7-Chloroquinoline: The parent compound without the oxide group.

Uniqueness: 7-Chloroquinoline 1-oxide stands out due to its enhanced reactivity and broader spectrum of biological activities compared to its analogs. The presence of both the chlorine atom and the oxide group provides unique chemical properties that are not observed in other similar compounds .